Cas no 1057671-57-4 (3-(4-chloro-3-fluorophenyl)propan-1-ol)

3-(4-Chloro-3-fluorophenyl)propan-1-ol is a fluorinated aromatic alcohol with a chloro-substituted phenyl ring, offering versatile utility in organic synthesis and pharmaceutical intermediates. Its structure combines a propanol chain with a halogenated aromatic core, enhancing reactivity for further functionalization, such as esterification or etherification. The presence of both chloro and fluoro substituents on the phenyl ring contributes to its electron-withdrawing properties, making it valuable in cross-coupling reactions and as a building block for bioactive compounds. The compound's stability and well-defined purity make it suitable for research and industrial applications, particularly in the development of agrochemicals and medicinal chemistry.
3-(4-chloro-3-fluorophenyl)propan-1-ol structure
1057671-57-4 structure
Product Name:3-(4-chloro-3-fluorophenyl)propan-1-ol
CAS No:1057671-57-4
MF:C9H10ClFO
MW:188.626505374908
CID:5166464
PubChem ID:53434327
Update Time:2026-03-04

3-(4-chloro-3-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanol, 4-chloro-3-fluoro-
    • 3-(4-chloro-3-fluorophenyl)propan-1-ol
    • Inchi: 1S/C9H10ClFO/c10-8-4-3-7(2-1-5-12)6-9(8)11/h3-4,6,12H,1-2,5H2
    • InChI Key: PGPUVUXYKHZXBP-UHFFFAOYSA-N
    • SMILES: C1(CCCO)=CC=C(Cl)C(F)=C1

3-(4-chloro-3-fluorophenyl)propan-1-ol Pricemore >>

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Additional information on 3-(4-chloro-3-fluorophenyl)propan-1-ol

Research Brief on 3-(4-chloro-3-fluorophenyl)propan-1-ol (CAS: 1057671-57-4): Recent Advances and Applications

3-(4-chloro-3-fluorophenyl)propan-1-ol (CAS: 1057671-57-4) is a fluorinated aromatic alcohol derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates targeting neurological disorders, inflammatory diseases, and cancer. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel kinase inhibitors and GPCR modulators. The presence of both chloro and fluoro substituents on the phenyl ring enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of 3-(4-chloro-3-fluorophenyl)propan-1-ol in the synthesis of selective PI3Kδ inhibitors. The researchers utilized this intermediate to introduce the fluorophenyl moiety into the core structure, resulting in compounds with improved potency and selectivity against PI3Kδ, a target implicated in autoimmune diseases. The study highlighted the compound's role in optimizing pharmacokinetic properties, such as oral bioavailability and half-life, through strategic structural modifications.

In addition to its pharmaceutical applications, 3-(4-chloro-3-fluorophenyl)propan-1-ol has been investigated in material science. A recent report in ACS Applied Materials & Interfaces described its use as a building block for fluorinated polymers with enhanced thermal stability and dielectric properties. These polymers show promise for applications in flexible electronics and biomedical devices, where fluorinated materials are prized for their chemical inertness and biocompatibility.

Ongoing research is also exploring the potential of 3-(4-chloro-3-fluorophenyl)propan-1-ol in agrochemical development. Preliminary findings suggest that derivatives of this compound exhibit herbicidal and fungicidal activities, possibly due to their ability to disrupt membrane integrity in target organisms. Further studies are needed to evaluate their environmental impact and efficacy under field conditions.

In conclusion, 3-(4-chloro-3-fluorophenyl)propan-1-ol (CAS: 1057671-57-4) represents a versatile chemical entity with broad applications across multiple disciplines. Its unique structural features and synthetic accessibility continue to inspire innovative research in drug discovery, materials science, and agrochemistry. Future studies will likely uncover additional utilities for this compound, further solidifying its importance in chemical biology and pharmaceutical sciences.

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